Cas no 2138510-86-6 (3-bromo-5-(5-chloro-2-fluoropyridin-3-yl)-4-methylpyridine)

• Product Name: 3-bromo-5-(5-chloro-2-fluoropyridin-3-yl)-4-methylpyridine
• CAS No: 2138510-86-6
• MF: C₁₁H₇BrClFN₂
• MW: 301.542083978653
• CID: 6036406
• PubChem ID: 165477955
• Update Time: 2025-05-20

3-bromo-5-(5-chloro-2-fluoropyridin-3-yl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-(5-chloro-2-fluoropyridin-3-yl)-4-methylpyridine
• EN300-1067258
• 2138510-86-6

• Inchi： 1S/C11H7BrClFN2/c1-6-9(4-15-5-10(6)12)8-2-7(13)3-16-11(8)14/h2-5H,1H3
• InChI Key： QDNQRJLPPNILOL-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(C2C(=NC=C(C=2)Cl)F)=C1C

Computed Properties

• Exact Mass: 299.94652g/mol
• Monoisotopic Mass: 299.94652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 25.8Ų

Additional information on 3-bromo-5-(5-chloro-2-fluoropyridin-3-yl)-4-methylpyridine

Introduction to 3-bromo-5-(5-chloro-2-fluoropyridin-3-yl)-4-methylpyridine (CAS No. 2138510-86-6)

3-bromo-5-(5-chloro-2-fluoropyridin-3-yl)-4-methylpyridine, identified by the CAS number 2138510-86-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and synthetic utility. The presence of multiple halogen substituents, including bromine, chlorine, and fluorine, makes this molecule a promising candidate for further exploration in medicinal chemistry.

The structural features of 3-bromo-5-(5-chloro-2-fluoropyridin-3-yl)-4-methylpyridine contribute to its unique chemical properties and potential applications. The bromine atom at the 3-position and the methyl group at the 4-position introduce specific electronic and steric effects that can influence reactivity and binding interactions. Additionally, the fluorinated pyridine ring at the 5-position enhances lipophilicity and metabolic stability, which are critical factors in drug design. These characteristics make it an attractive scaffold for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on halogenated pyridines due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing bromine, chlorine, and fluorine substituents often exhibit potent pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. For instance, 3-bromo-5-(5-chloro-2-fluoropyridin-3-yl)-4-methylpyridine has been investigated for its potential role in inhibiting specific enzymes involved in cancer cell proliferation. The fluorine atom, in particular, has been shown to enhance binding affinity to target proteins, making it a valuable moiety in drug development.

The synthesis of 3-bromo-5-(5-chloro-2-fluoropyridin-3-yl)-4-methylpyridine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of halogen atoms into the pyridine ring typically involves halogenation reactions, which can be achieved through various methods such as electrophilic aromatic substitution or metal-catalyzed halogenation. The presence of multiple substituents necessitates careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating further research and development.

One of the most compelling aspects of 3-bromo-5-(5-chloro-2-fluoropyridin-3-yl)-4-methylpyridine is its potential as a building block for more complex drug candidates. Researchers have leveraged its structural framework to design derivatives with enhanced pharmacological profiles. For example, modifications at the 3-bromo position have been explored to introduce additional functional groups that can improve solubility or target specificity. Similarly, variations in the fluorinated pyridine ring have led to compounds with improved metabolic stability and reduced toxicity.

The pharmaceutical industry has been particularly interested in halogenated pyridines due to their versatility in drug design. 3-bromo-5-(5-chloro-2-fluoropyridin-3-yl)-4-methylpyridine serves as a key intermediate in the synthesis of several experimental drugs that are currently undergoing preclinical evaluation. These studies aim to assess their efficacy and safety profiles before moving into human clinical trials. The compound’s ability to modulate enzyme activity and signal transduction pathways makes it a valuable tool for understanding disease mechanisms and developing targeted therapies.

In addition to its pharmaceutical applications, 3-bromo-5-(5-chloro-2-fluoropyridin-3-yl)-4-methylpyridine has shown promise in agrochemical research. Halogenated pyridines are known for their potent activity against various pests and pathogens, making them effective components in crop protection formulations. The structural features of this compound contribute to its bioactivity by enhancing binding interactions with biological targets in pests. This has led to the development of novel pesticides with improved efficacy and environmental safety.

The future prospects of 3-bromo-5-(5-chloro-2-fluoropyridin-3-yl)-4-methylpyridine are vast, with ongoing research exploring new synthetic routes and applications. Innovations in computational chemistry and high-throughput screening are expected to accelerate the discovery of new derivatives with enhanced properties. Furthermore, collaborations between academic institutions and pharmaceutical companies will likely drive further exploration of this compound’s potential in treating various diseases.

In conclusion, 3-bromo-5-(5-chloro-2-fluoropyridin-3-yl)-4-methylpyridine (CAS No. 2138510-86-6) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an ideal candidate for developing novel therapeutic agents with broad biological activities. As research continues to uncover new applications for halogenated pyridines, this compound is poised to play a crucial role in advancing drug discovery and development efforts worldwide.